Methyl 3,5-diiodobenzoate
Overview
Description
Methyl 3,5-diiodobenzoate is a chemical compound with the CAS Number: 14266-19-4 . It has a molecular weight of 387.94 and is typically in the form of a powder .
Molecular Structure Analysis
Methyl 3,5-diiodobenzoate contains a total of 18 bonds; 12 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 ester (aromatic) .Physical And Chemical Properties Analysis
Methyl 3,5-diiodobenzoate is a powder at room temperature . It has a melting point of 94-95 degrees Celsius .Scientific Research Applications
Species Variations in Metabolism : A study on n-butyl 4-hydroxy-3,5-diiodobenzoate, a related compound to Methyl 3,5-diiodobenzoate, showed species differences in metabolism and excretion, with human subjects and primates producing a metabolite not found in rats and rabbits. This research highlights the importance of species variation in drug metabolism and toxicity studies (Wold, Smith, & Williams, 1973).
Biological Activity in Thyroid Hormones : Research on O-methyl derivatives of thyroid hormones found that a compound similar to Methyl 3,5-diiodobenzoate was metabolized differently in hyperthyroid patients compared to others. This study contributes to understanding the metabolism of thyroid hormones and related compounds (Tomita, Lardy, Johnson, & Kent, 1961).
Kinetics in Organic Reactions : A study explored the kinetics of organic substitution reactions in molten salts using Methyl 3,5-dihydroxybenzoate, a compound structurally related to Methyl 3,5-diiodobenzoate. This research contributes to the understanding of reaction mechanisms in organic chemistry (Crowell, Braue, & Hillery, 1984).
Application in Fluorescent Sensing : A fluorogenic chemosensor using a derivative of Methyl 3,5-diiodobenzoate was developed for selective and sensitive detection of aluminum ions, with potential applications in bio-imaging and environmental monitoring (Ye et al., 2014).
Biological Action Related to Thyroxine : Another study on butyl 4-hydroxy-3:5-diiodobenzoate, a related compound, investigated its metabolism and excretion in humans and animals, contributing to the understanding of biological actions of substances related to thyroxine (Wilkinson, 1959).
Neuroprotective Effects : Research on Methyl 3,4-Dihydroxybenzoate, a structural analogue, examined its neuroprotective effects against oxidative damage in cells, indicating potential applications in neuroprotection and therapy for neurodegenerative diseases (Cai et al., 2016).
Safety and Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H315, H319, and H335 . These indicate that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
methyl 3,5-diiodobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6I2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYSITUQNFNKVLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)I)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6I2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80700753 |
Source
|
| Record name | Methyl 3,5-diiodobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80700753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
387.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
14266-19-4 |
Source
|
| Record name | Benzoic acid, 3,5-diiodo-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14266-19-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3,5-diiodobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80700753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzoic acid, 3,5-diiodo-, methyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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